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Compound of Interest

N-(cyclohexylmethyl)-1-
Compound Name:

phenylethanamine
CAS No.: 356540-15-3

Cat. No.: B185539

Get Quote

Executive Summary & Risk Profile

N-(cyclohexylmethyl)-1-phenylethanamine (CAS: 356540-15-3 for free base; 1048640-59-0
for HCI salt) is a secondary amine structurally related to phenethylamines. In a waste
management context, it poses two primary risks: Corrosivity (due to high alkalinity) and Acute
Toxicity.

Effective disposal requires strict segregation from acidic waste streams to prevent violent
exothermic neutralization and the potential formation of toxic byproducts. This guide outlines
the "Cradle-to-Grave" management of this substance in a research environment.

Chemical Safety Profile (CSP)
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Parameter Data / Classification Operational Implication

Secondary Amine / Organic DO NOT MIX with acids or

Chemical Class -,
Base oxidizers.

_ _ Liquids require secondary
) Viscous Oil (Free Base) or ) ) )
Physical State ] containment; solids require
Solid (HCI Salt) )
double-bagging.

H314: Causes severe skin o
o Full PPE (Nitrile gloves,
burns.H301: Toxic if

GHS Hazards goggles, lab coat) is
swallowed.H402: Harmful to

o mandatory.
aquatic life.
Non-Listed; Characteristic Likely D002 (Corrosive) if pH >
RCRA Status
Waste 12.5.
) ) Generally not DOO1 unless in
Flash Point > 60°C (Combustible, H227)

flammable solvent.

Pre-Disposal Stabilization & Segregation

The Golden Rule: Never dispose of amines in the "General Organic" waste container if that

container receives acidic washes.
Segregation Logic
Secondary amines are reactive nucleophiles.

e Acid Incompatibility: Mixing with strong acids (HCI, H2SOa4) generates heat and pressure,
potentially rupturing waste containers.

e Nitrosamine Hazard: Mixing with nitrosating agents (nitrites, nitrates) can form N-
nitrosamines, which are potent carcinogens.

Workflow Visualization: Waste Stream Decision Matrix

The following diagram illustrates the logical flow for categorizing this specific chemical.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:

N-(cyclohexylmethyl)-1-phenylethanamine

Is it Solid or Liquid?

~

Liquid (Free Base or Solution)

Solid (HCI Salt)

Is it dissolved in
Halogenated Solvent?

Double Bag & Tag

es (e.g., DCM, Chloroform) \No (e.g., Ethanol, Pure)

Stream C: Stream A: Stream B:

Solid Hazardous Waste Halogenated Organic Waste Non-Halogenated Organic Bases

Click to download full resolution via product page

Figure 1: Decision matrix for segregating amine waste based on physical state and solvent
carrier.

Step-by-Step Disposal Procedure
Phase 1: Accumulation (Satellite Area)

Location: Fume Hood or Vented Cabinet.
¢ Select Container:

o Liquids: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal containers
due to potential corrosion.
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o Solids: Use a wide-mouth HDPE jar or double-lined polyethylene bags.

e Labeling:

[e]

Attach a hazardous waste tag before adding the first drop.

o

Required Text: "Hazardous Waste - Organic Base."

[¢]

Constituents: List "N-(cyclohexylmethyl)-1-phenylethanamine” explicitly. Do not use
abbreviations like "N-C-P."

[¢]

Hazard Checkbox: Mark "Toxic" and "Corrosive."

Phase 2: Bulking & Transfer

Objective: Prepare for EHS pickup.

e pH Check (Liquids): If the waste is an aqueous mixture, verify pH. If pH > 12.5, it is a RCRA
D002 waste.[1][2]

o Headspace: Leave at least 10% headspace in liquid containers to allow for thermal
expansion.

o Closure: Screw caps on tightly. Do not use Parafilm as a primary seal.

» Secondary Containment: Place the waste container in a polyethylene tray capable of holding
110% of the volume.

Phase 3: Final Disposal (EHS/Contractor)

Note: This step is performed by licensed waste contractors, but you must declare the profile
correctly.

e Method: The industry standard for organic amines is Fuel Blending/Incineration.

» Why: High-temperature incineration ensures complete destruction of the phenethylamine
backbone, preventing environmental release of bioactive compounds.
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Emergency Spill Response

Scenario: 100 mL spill of pure N-(cyclohexylmethyl)-1-phenylethanamine in a fume hood.

Step

Action

Rationale

1. Evacuate & Alert

Alert nearby personnel. If

outside hood, evacuate lab.

Inhalation of amine vapors can

cause respiratory irritation.

Wear nitrile gloves (double

Prevent skin absorption and

2. PPE Up gloved), lab coat, and safety
eye damage.[3]
goggles.
Use a "chemically inert"
_ _ Do not use paper towels
3. Contain absorbent pillows or

vermiculite.

(combustible/reactive).

4. Neutralize (Optional)

Apply a weak acid neutralizer

(e.qg., citric acid based spill kit).

Reduces vapor pressure and

corrosivity.

5. Collect

Scoop absorbed material into

a hazardous waste bag/pail.

Creates a solid waste stream

for incineration.

6. Decontaminate

Wash surface with soap and

water; test pH of rinse.

Ensures no corrosive residue

remains.[3]

Regulatory Compliance (RCRA & EPA)

In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.

e Waste Coding:

o Since N-(cyclohexylmethyl)-1-phenylethanamine is not on the P-list or U-list (40 CFR §

261.33), it is classified based on Characteristics.

o D002 (Corrosive): Applicable if aqueous pH is = 12.5.[1][2]

o D001 (Ignitable): Applicable if the waste formulation has a flash point < 60°C (140°F).[2]
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Satellite Accumulation:

o Containers must remain closed except when adding waste (40 CFR § 262.15).

o Containers must be marked with the words "Hazardous Waste" and an indication of the
hazard.

References

National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.

U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.

PubChem. (2023). Compound Summary for N-(cyclohexylmethyl)-1-phenylethanamine.
National Library of Medicine.

Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication
Standard: Safety Data Sheets. 29 CFR 1910.1200.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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